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Compound of Interest

Compound Name: NICKEL TIN OXIDE

Cat. No.: B1143932

For Immediate Reference by Laboratory Professionals

This document provides critical safety protocols and operational procedures for the handling
and disposal of Nickel Tin Oxide. Given the compound's components, it is imperative to
adhere to stringent safety measures to mitigate potential health risks associated with nickel and
tin compounds.

I. Hazard Identification and Health Effects

Nickel Tin Oxide dust is a primary concern. Inhalation and skin contact are the main routes of
exposure.

e Nickel Compounds: Classified as known human carcinogens by the National Toxicology
Program (NTP) and the International Agency for Research on Cancer (IARC).[1][2]
Prolonged inhalation may lead to lung and nasal cancers.[1][2] Nickel compounds can also
cause skin sensitization, leading to allergic contact dermatitis, and may act as respiratory
sensitizers, potentially causing asthma.[2][3][4]

e Tin Compounds: Inorganic tin compounds may cause eye and skin irritation.[5] Long-term
inhalation of tin oxide fumes or dust can lead to a benign pneumoconiosis called stannosis.

Il. Exposure Limits

It is crucial to maintain workplace airborne concentrations below the established occupational
exposure limits (OELS).
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Exposure Limit (8-

Component Regulatory Agenc Notes
> < e hour TWA)
Nickel, inorganic Legally enforceable
] OSHA (PEL) 1 mg/m3 o
compounds (as Ni) limit.

0.1 mg/m3 (inhalable o
ACGIH (TLV) fraction) Recommended limit.
raction

Recommended for a
NIOSH (REL) 0.015 mg/m3
10-hour workday.

Tin, inorganic

OSHA (PEL) 2 mg/m3
compounds (as Sn)
ACGIH (TLV) 2 mg/m3
NIOSH (REL) 2 mg/m3

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;
REL: Recommended Exposure Limit.

lll. Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Nickel Tin Oxide to prevent exposure.
o Respiratory Protection:
o For operations that may generate dust, a NIOSH-approved respirator is required.[1][6]

o In situations with potential for uncontrolled release or unknown exposure levels, a positive-
pressure, full-facepiece supplied-air respirator should be used.[1][7]

o Eye and Face Protection:

o Wear chemical safety goggles that comply with OSHA's eye and face protection
regulations (29 CFR 1910.133) or European Standard EN166.[1]

o If there is a splash hazard, a face shield should be worn in addition to goggles.
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o Skin Protection:
o Wear appropriate protective gloves to prevent skin contact.[1]

o Wear protective clothing to minimize skin contact.[1] Contaminated work clothing should
not be allowed out of the workplace.[3][6]

e Hand Protection:

o Chemically resistant gloves (e.g., nitrile) should be worn. Always inspect gloves for tears
or holes before use.

IV. Operational Plan: Step-by-Step Handling Procedures

Adherence to the following procedures is essential for the safe handling of Nickel Tin Oxide.
e Preparation:

o Work in a well-ventilated area, preferably within a certified chemical fume hood or a glove
box.[7]

o Ensure that an emergency eye wash station and safety shower are readily accessible in
the immediate work area.[8]

o Assemble all necessary equipment and materials before starting work to minimize
movement and potential for spills.

e Handling:

o

Avoid the formation of airborne dust.[7]

[¢]

Do not breathe dust.[8]

[¢]

Avoid contact with eyes, skin, and clothing.[7]

[e]

Use a scoop or spatula for transferring powder. Avoid pouring, which can generate dust.

o

Keep the container tightly closed when not in use.[7]
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e Post-Handling:
o Wash hands and other exposed areas thoroughly with soap and water after handling.[8]

o Remove contaminated clothing and shoes.[8] Wash contaminated clothing before reuse.

[9]

V. Accidental Release Measures

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so.[7]

Clean-up:

o For small spills, carefully sweep or vacuum up the material and place it in a suitable,
labeled container for disposal.[7] Use a vacuum cleaner equipped with a HEPA filter.[7]

o Moisten the spilled material with water to reduce airborne dust during cleanup.[7]
o Avoid generating dust during the cleanup process.[7]

o Decontaminate: Thoroughly clean the spill area.

VI. Disposal Plan

All waste containing Nickel Tin Oxide must be treated as hazardous waste.
» Containerization:

o Collect all waste material in a clearly labeled, sealed, and appropriate container.
e Disposal:

o Dispose of the waste in accordance with all local, state, and federal regulations.[7]
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o Do not dispose of it in the regular trash or down the drain.

o Contact your institution's Environmental Health and Safety (EHS) department for specific
disposal procedures.

Safe Handling Workflow for Nickel Tin Oxide

The following diagram outlines the critical steps for safely handling Nickel Tin Oxide in a
laboratory setting.
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Caption: Workflow for Safe Handling of Nickel Tin Oxide.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1143932?utm_src=pdf-body-img
https://www.benchchem.com/product/b1143932?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143932?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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